3-(4-Morpholino-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-6-yl)phenol
3-(4-Morpholino-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-6-yl)phenol
ETP-45658 is a PI3-kinase inhibitor, also ihibiting DNA-PK and mTOR.
Brand Name:
Vulcanchem
CAS No.:
1198357-79-7
VCID:
VC0527618
InChI:
InChI=1S/C16H17N5O2/c1-20-15-13(10-17-20)16(21-5-7-23-8-6-21)19-14(18-15)11-3-2-4-12(22)9-11/h2-4,9-10,22H,5-8H2,1H3
SMILES:
CN1C2=C(C=N1)C(=NC(=N2)C3=CC(=CC=C3)O)N4CCOCC4
Molecular Formula:
C16H17N5O2
Molecular Weight:
311.34 g/mol
3-(4-Morpholino-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-6-yl)phenol
CAS No.: 1198357-79-7
Inhibitors
VCID: VC0527618
Molecular Formula: C16H17N5O2
Molecular Weight: 311.34 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
![3-(4-Morpholino-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-6-yl)phenol - 1198357-79-7](/images/no_structure.jpg)
| CAS No. | 1198357-79-7 |
|---|---|
| Product Name | 3-(4-Morpholino-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-6-yl)phenol |
| Molecular Formula | C16H17N5O2 |
| Molecular Weight | 311.34 g/mol |
| IUPAC Name | 3-(1-methyl-4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-6-yl)phenol |
| Standard InChI | InChI=1S/C16H17N5O2/c1-20-15-13(10-17-20)16(21-5-7-23-8-6-21)19-14(18-15)11-3-2-4-12(22)9-11/h2-4,9-10,22H,5-8H2,1H3 |
| Standard InChIKey | BJVRNXSHJLDZJR-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C=N1)C(=NC(=N2)C3=CC(=CC=C3)O)N4CCOCC4 |
| Canonical SMILES | CN1C2=C(C=N1)C(=NC(=N2)C3=CC(=CC=C3)O)N4CCOCC4 |
| Appearance | Solid powder |
| Description | ETP-45658 is a PI3-kinase inhibitor, also ihibiting DNA-PK and mTOR. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | ETP 45658 ETP-45658 ETP45658 |
| Reference | 1: Hill R, Kalathur RK, Callejas S, Colaço L, Brandão R, Serelde B, Cebriá A, Blanco-Aparicio C, Pastor J, Futschik M, Dopazo A, Link W. A novel phosphatidylinositol 3-kinase (PI3K) inhibitor directs a potent FOXO-dependent, p53-independent cell cycle arrest phenotype characterized by the differential induction of a subset of FOXO-regulated genes. Breast Cancer Res. 2014 Dec 9;16(6):482. doi: 10.1186/s13058-014-0482-y. PubMed PMID: 25488803; PubMed Central PMCID: PMC4303209. 2: Link W, Oyarzabal J, Serelde BG, Albarran MI, Rabal O, Cebriá A, Alfonso P, Fominaya J, Renner O, Peregrina S, Soilán D, Ceballos PA, Hernández AI, Lorenzo M, Pevarello P, Granda TG, Kurz G, Carnero A, Bischoff JR. Chemical interrogation of FOXO3a nuclear translocation identifies potent and selective inhibitors of phosphoinositide 3-kinases. J Biol Chem. 2009 Oct 9;284(41):28392-400. doi: 10.1074/jbc.M109.038984. Epub 2009 Aug 18. PubMed PMID: 19690175; PubMed Central PMCID: PMC2788888. |
| PubChem Compound | 25229608 |
| Last Modified | Nov 11 2021 |
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